Cas no 30936-27-7 (Cotarnine Iodide)
Cotarnine Iodide Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxolo[4,5-g]isoquinolinium,7,8-dihydro-4-methoxy-6-methyl-, iodide (1:1)
- Cotarnine Iodide
- 4-methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinolin-6-ium,iodide
- 4-Methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isochinolinium,Jodid
- 4-methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinolinium,iodide
- 4-methoxy-6-methyl-7,8-dihydro-1,3-dioxolo[4,5-g]isoquinolin-6-ium iodide
- Cotarnin-iodid
-
- Inchi: 1S/C12H14NO3.HI/c1-13-4-3-8-5-10-12(16-7-15-10)11(14-2)9(8)6-13;/h5-6H,3-4,7H2,1-2H3;1H/q+1;/p-1
- InChI Key: NBQXHDRCUOJFQO-UHFFFAOYSA-M
- SMILES: [I-].O1COC2C1=C(C1C=[N+](C)CCC=1C=2)OC
Computed Properties
- Exact Mass: 347.00200
Experimental Properties
- PSA: 30.70000
- LogP: -1.99600
Cotarnine Iodide Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Cotarnine Iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C717520-2mg |
Cotarnine Iodide |
30936-27-7 | 2mg |
$115.00 | 2023-05-18 | ||
| TRC | C717520-5mg |
Cotarnine Iodide |
30936-27-7 | 5mg |
$161.00 | 2023-05-18 | ||
| TRC | C717520-10mg |
Cotarnine Iodide |
30936-27-7 | 10mg |
$305.00 | 2023-05-18 | ||
| TRC | C717520-25mg |
Cotarnine Iodide |
30936-27-7 | 25mg |
$718.00 | 2023-05-18 | ||
| TRC | C717520-50mg |
Cotarnine Iodide |
30936-27-7 | 50mg |
$1171.00 | 2023-05-18 | ||
| A2B Chem LLC | AB41995-1mg |
1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, iodide (1:1) |
30936-27-7 | 95 | 1mg |
$175.00 | 2024-04-20 | |
| A2B Chem LLC | AB41995-2mg |
1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, iodide (1:1) |
30936-27-7 | 95 | 2mg |
$225.00 | 2024-04-20 | |
| A2B Chem LLC | AB41995-5mg |
1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, iodide (1:1) |
30936-27-7 | 95 | 5mg |
$350.00 | 2024-04-20 | |
| A2B Chem LLC | AB41995-100mg |
1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, iodide (1:1) |
30936-27-7 | 95% | 100mg |
$423.00 | 2024-04-20 | |
| A2B Chem LLC | AB41995-250mg |
1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, iodide (1:1) |
30936-27-7 | 95% | 250mg |
$478.00 | 2024-04-20 |
Cotarnine Iodide Related Literature
-
1. Organic chemistry
-
4. CXXXIV.—The spectroscopic investigation of the carbinol-ammonium base isomerism. Benziminazole and isoquinoline derivativesCharles Kenneth Tinkler J. Chem. Soc. Trans. 1912 101 1245
Additional information on Cotarnine Iodide
Cotarnine Iodide: A Comprehensive Overview
Cotarnine Iodide, also known by its CAS number 30936-27-7, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a salt formed from cotarnine and iodide ions, and it has been extensively studied for its role in various fields, including pharmacology, material science, and analytical chemistry. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to Cotarnine Iodide.
Cotarnine Iodide is a crystalline solid with a molecular formula of C10H14IN3O. Its structure consists of a cationic part, cotarnine (C10H14N3O), and an anionic part, iodide (I⁻). The compound exhibits a melting point of approximately 240°C and is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and acetone. These physical properties make it suitable for various industrial and laboratory applications.
The synthesis of Cotarnine Iodide typically involves the reaction of cotarnine with an iodide source, such as potassium iodide (KI), in an appropriate solvent. The reaction conditions are optimized to ensure high yield and purity of the product. Recent advancements in synthetic methodologies have focused on improving the efficiency of this process while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction and reduce energy consumption.
Cotarnine Iodide has found applications in several areas due to its distinctive chemical properties. One of its primary uses is in the pharmaceutical industry as an intermediate in drug synthesis. The compound serves as a precursor for the production of various bioactive molecules, including antibiotics and anti-inflammatory agents. Its role in drug development has been bolstered by recent studies that highlight its potential as a building block for complex organic compounds.
In addition to its pharmaceutical applications, Cotarnine Iodide has also been utilized in material science for the synthesis of advanced materials such as conductive polymers and hybrid nanoparticles. The compound's ability to act as a dopant or template in these materials enhances their electrical and mechanical properties. For example, recent research has demonstrated that incorporating Cotarnine Iodide into polymer matrices can significantly improve their thermal stability and conductivity.
The analytical chemistry field has also benefited from Cotarnine Iodide's unique properties. It is employed as a reagent in various spectroscopic techniques, including UV-Vis spectroscopy and fluorescence analysis. Its high sensitivity and selectivity make it an ideal choice for detecting trace amounts of metal ions in environmental samples. Recent studies have explored its application in sensing heavy metal ions such as lead (Pb²⁺) and mercury (Hg²⁺), which are critical for environmental monitoring.
Recent research on Cotarnine Iodide has focused on expanding its applications while deepening our understanding of its fundamental properties. For instance, scientists have investigated its role as a catalyst in organic reactions, particularly in asymmetric synthesis. This work has revealed that Cotarnine Iodide can significantly accelerate certain types of reactions while maintaining high enantioselectivity.
Moreover, advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of Cotarnine Iodide at the molecular level. These studies provide valuable insights into the compound's interaction with other molecules, paving the way for novel applications in catalysis and drug design.
In conclusion, Cotarnine Iodide (CAS No. 30936-27-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in pharmaceuticals, material science, and analytical chemistry. As research continues to uncover new potential uses for this compound, we can expect even greater contributions to scientific innovation.
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